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Compound of Interest

Compound Name: Amino-PEG11-OH

cat. No.: B605452

Amino-PEG11-OH, also known as 1-Amino-3,6,9,12,15,18,21,24,27,30,33-
undecaoxatriacontan-35-0l, is a hydrophilic spacer molecule featuring a terminal primary amine
group and a terminal hydroxyl group. These functional groups allow for sequential or
orthogonal conjugation to different molecules. The polyethylene glycol (PEG) chain enhances
the solubility and pharmacokinetic properties of the resulting conjugates.[3][4]

Property Data Reference
CAS Number 15332-94-2 [5]
Molecular Formula C22H47NO11 [5]
Molecular Weight 501.61 g/mol [5]
Appearance To be determined by user [6]
Solubility Soluble in Water, DMSO, 7]
DCM, DMF
Purity >95% (Varies by supplier) [8]

Hazard Identification and Safety

Amino-PEG11-OH is a chemical reagent that must be handled with care in a controlled
laboratory environment. While a comprehensive, official safety data sheet (SDS) is not
universally available, information from suppliers and related compounds allows for a composite
safety profile.
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GHS Classification

Based on available supplier information, Amino-PEG11-OH is classified with the following
hazards.[1] Corresponding precautionary statements are derived from the Globally Harmonized
System (GHS).[1][9]
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Pictogram GHS Code

Hazard Statement

Precautionary
Statements

! H302

Harmful if swallowed

P264: Wash hands
thoroughly after
handling.P270: Do not
eat, drink or smoke
when using this
product.P301+P312:
IF SWALLOWED: Call
a POISON CENTER
or doctor/physician if
you feel unwell.P330:
Rinse mouth.P501:
Dispose of
contents/container to
an approved waste

disposal plant.

! H315

Causes skin irritation

P280: Wear protective
gloves.P302+P352: IF
ON SKIN: Wash with
plenty of soap and
water.P332+P313: If
skin irritation occurs:
Get medical
advice/attention.P362
+P364: Take off
contaminated clothing
and wash it before

reuse.

! H319

Causes serious eye
irritation

P280: Wear eye
protection/face
protection.P305+P351
+P338: IF IN EYES:
Rinse cautiously with
water for several

minutes. Remove
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contact lenses, if
present and easy to
do. Continue
rinsing.P337+P313: If
eye irritation persists:
Get medical

advice/attention.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Amino-PEG11-OH to minimize
exposure.[10]

Protection Type Specification

Chemical safety goggles or safety glasses with

Eye/Face ] )
side-shields.
Compatible chemical-resistant gloves (e.g.,
Hand nitrile rubber). Gloves must be inspected prior to
use.[11]
Skin and Body Lab coat. Wear suitable protective clothing.
Use in a well-ventilated area. If dust or aerosols
Respiratory are generated, use a NIOSH-approved

respirator.

Handling, Storage, and Disposal

Proper procedures for handling, storage, and disposal are critical to maintaining the chemical's
stability and ensuring a safe laboratory environment.

Handling

» Handle only in a well-ventilated area, preferably in a chemical fume hood.[12]

e Avoid direct contact with skin and eyes.[13]
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» Avoid inhalation of dust or aerosols.[11]
e Wash hands thoroughly after handling.[13]

o Keep away from incompatible materials such as strong oxidizing agents.[11]

Storage

e Short-term: Store at 0 - 4 °C for days to weeks.[6]

Long-term: Store lyophilized powder at < -20°C for months to years.[5][6][7]

Keep container tightly closed in a dry and dark place.[6]

Protect from moisture.[1]

Once reconstituted in solution, aliquot and store at -20°C or -80°C to avoid repeated freeze-
thaw cycles.[8]

Disposal

Polyethylene glycol and its derivatives are generally not considered hazardous waste and are
biodegradable.[14] However, they should not be disposed of down the drain.

e Unused Material: Mix the compound with an inert, non-combustible material such as sand or
cat litter.[15]

o Containerization: Place the mixture in a sealed, labeled container (e.g., a plastic bag) to
prevent leakage.[15]

o Final Disposal: Dispose of the sealed container in the regular solid chemical waste, in
accordance with local, state, and federal regulations. Alternatively, use a licensed chemical
waste disposal contractor.[14][16]

Emergency and First-Aid Measures

In case of accidental exposure, follow these first-aid procedures immediately.[10][17]
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Exposure Route First-Aid Procedure

IF SWALLOWED: Call a poison control center or
) doctor immediately for treatment advice. Rinse
Ingestion , . "
mouth with water. Do not induce vomiting unless

instructed to do so by medical personnel.[18]

IF INHALED: Move person to fresh air. If
) breathing is difficult, give oxygen. If breathing
Inhalation o o
has stopped, perform artificial respiration. Seek

medical attention.[10][13]

IF ON SKIN: Immediately wash the affected
area with plenty of soap and water for at least

Skin Contact 15 minutes while removing contaminated
clothing. If skin irritation persists, seek medical
attention.[10]

IF IN EYES: Immediately flush eyes with plenty

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove
Eye Contact )

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.[10][13]

Representative Experimental Protocol:
Bioconjugation

Amino-PEG11-OH is a heterobifunctional linker. The primary amine can react with activated
carboxylic acids (e.g., NHS esters) to form a stable amide bond. The terminal hydroxyl group is
less reactive and typically requires activation before it can be conjugated to a nucleophile like a
primary amine on a protein.

This protocol provides a general, two-step workflow for conjugating a protein (via its amine
groups) to a small molecule drug containing a carboxylic acid, using Amino-PEG11-OH as the
linker. Note: This is a representative method; optimization of molar ratios, buffers, and reaction
times is essential for specific applications.[19]
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Step 1: Activation of the Drug's Carboxylic Acid and
Conjugation to Amino-PEG11-OH

o Dissolution: Dissolve the small molecule drug (containing a carboxylic acid) in an anhydrous
organic solvent (e.g., DMF or DMSO).

¢ Activation: Add a coupling reagent such as EDC (1.5 equivalents) and an activator like N-
Hydroxysuccinimide (NHS) (1.5 equivalents) to the drug solution. Let the reaction proceed at
room temperature for 15-30 minutes to form the NHS ester.

e Linker Addition: Dissolve Amino-PEG11-OH in the same solvent and add it to the activated
drug solution (1.0 equivalent).

e Reaction: Stir the mixture at room temperature for 2-24 hours. Monitor the reaction progress
using an appropriate technique (e.g., LC-MS or TLC).

 Purification: Once the reaction is complete, purify the drug-PEG11-OH conjugate using
column chromatography or HPLC to remove unreacted starting materials and byproducts.

Step 2: Activation of the Hydroxyl Group and
Conjugation to a Protein

o Hydroxyl Activation: The hydroxyl group on the purified drug-PEG11-OH conjugate must be
activated. A common method is tresylation:

o

Dissolve the drug-PEG11-OH in an anhydrous solvent like dichloromethane.[19]
o Cool the solution to 0°C in an ice bath.[19]

o Add anhydrous pyridine followed by the slow, dropwise addition of tresyl chloride (2.5
molar excess).[19]

o Stir the reaction at 0°C for 30 minutes, then at room temperature for 1.5 hours.[19]

o Purify the resulting tresyl-activated drug-PEG11-OTs conjugate, for example, by
precipitation in cold diethyl ether.[19]
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o Protein Preparation: Exchange the buffer of the target protein (e.g., a monoclonal antibody)
into an amine-free buffer (e.g., PBS, pH 7.5-8.5). Avoid buffers containing primary amines
like Tris or glycine.[20]

o Conjugation Reaction:

o Dissolve the tresyl-activated drug-PEG linker in the protein solution. A starting molar
excess of 20:1 (linker:protein) is recommended.[19]

o Incubate the reaction at room temperature or 4°C with gentle shaking for 2 to 24 hours.
[19]

o Monitor the conjugation progress by SDS-PAGE, which will show a molecular weight shift
upon successful PEGylation.[19]

e Quenching: Add a quenching buffer (e.g., 1 M Tris-HCI, pH 8.0) to a final concentration of 50-
100 mM to react with any remaining activated linker.[19]

 Purification of the Final Conjugate: Remove unreacted linker, byproducts, and unconjugated
protein using a purification method such as Size Exclusion Chromatography (SEC) or
dialysis.[19]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling
Amino-PEG11-OH.
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Hazard Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-of-amino-peg11-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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